2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride is a chemical compound with the formula C10H14Cl2N2O . It is used for research purposes .
Molecular Structure Analysis
The molecular weight of this compound is 249.14 . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC . Unfortunately, the specific structural details are not available in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For 2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride, some of these properties like boiling point, linear structure formula, InChI Key, etc. are not available in the sources I found .Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential in combating microbial infections. Research suggests that derivatives of benzoxazole, which is part of the compound’s structure, exhibit antimicrobial properties . This could lead to the development of new antibiotics that are effective against resistant strains of bacteria.
Anticonvulsant Properties
In the field of neuroscience, benzoxazole derivatives have been evaluated for their anticonvulsant effects . This compound, therefore, holds promise for the treatment of epilepsy and other seizure-related disorders.
Cancer Research
The compound has shown cytotoxic effects on various cancer cell lines, including lung, breast, and colon cancer cells . This indicates its potential use in cancer therapy, particularly in identifying new therapeutic agents that can inhibit the growth of cancer cells.
Pharmacological Applications
Benzoxazole derivatives are part of several pharmaceutical drugs and have shown a range of activities, including antifungal, antioxidant, antiallergic, antitumoral, and antiparasitic effects . This compound could be a key ingredient in the development of drugs with these pharmacological effects.
Neuroscience Research
In neuroscience, compounds like 2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride are valuable for studying cognitive impairments and pathologies in neurodegenerative diseases . They can be used to understand disease mechanisms and to test the efficacy of new drugs.
Materials Science
The benzoxazole moiety is known for its stability and reactive sites, which allow for functionalization . This makes the compound useful in materials science, particularly in the synthesis of bioactive structures or as a starting material for complex syntheses.
Safety and Hazards
This compound has several safety precautions associated with it. For example, it should be kept away from heat/sparks/open flames/hot surfaces and should not be sprayed on an open flame or other ignition source . It should also be handled under inert gas and protected from moisture . It’s important to use personal protective equipment as required .
Future Directions
Mechanism of Action
Target of Action
Without specific studies, it’s hard to identify the exact targets of this compound. Benzoxazoles, a class of compounds it belongs to, are known to interact with various biological targets, including enzymes and receptors, and exhibit a wide range of biological activities .
Mode of Action
The mode of action would depend on the specific biological target the compound interacts with. Generally, benzoxazoles can act as inhibitors or activators of their targets, altering their function and leading to downstream effects .
Biochemical Pathways
The affected pathways would also depend on the specific targets of the compound. Benzoxazoles have been found to affect various biochemical pathways, including signal transduction, gene expression, and metabolic pathways .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. Some benzoxazoles have been found to exhibit antifungal activity .
properties
IUPAC Name |
2-(4-methyl-1,3-benzoxazol-2-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O.2ClH/c1-7-3-2-4-8-10(7)12-9(13-8)5-6-11;;/h2-4H,5-6,11H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHVMZOWXJABPKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)OC(=N2)CCN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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